Cas no 91759-66-9 (2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide)

• Product Name: 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide
• CAS No: 91759-66-9
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• MDL: MFCD01067378
• CID: 1971158
• PubChem ID: 2306768
• Update Time: 2025-06-08

2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 2-[(phenylamino)thioxomethyl]hydrazide
• cid_2306768
• STK507116
• LS-07122
• CS-0302734
• CHEMBL1571160
• 4-methoxy-N-[(phenylcarbamothioyl)amino]benzamide
• 2-[(4-methoxyphenyl)carbonyl]-N-phenylhydrazinecarbothioamide
• AKOS001032170
• 1-[(4-methoxyphenyl)carbonylamino]-3-phenyl-thiourea
• DTXSID101325604
• SMR000348933
• 2-(4-Methoxybenzoyl)-N-phenylhydrazine-1-carbothioamide
• 1-[[(4-methoxyphenyl)-oxomethyl]amino]-3-phenylthiourea
• 91759-66-9
• BDBM49947
• 2-(4-methoxybenzoyl)-N-phenylhydrazinecarbothioamide
• 1-p-anisoyl-4-phenylthiosemicarbazide
• MLS001005714
• 1-(p-anisoylamino)-3-phenyl-thiourea
• 1-[(4-methoxybenzoyl)amino]-3-phenylthiourea
• HMS2724F16
• MFCD01067378
• SCHEMBL7693650
• ALBB-022995
• Z33098708
• 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide

• MDL： MFCD01067378
• Inchi： 1S/C15H15N3O2S/c1-20-13-9-7-11(8-10-13)14(19)17-18-15(21)16-12-5-3-2-4-6-12/h2-10H,1H3,(H,17,19)(H2,16,18,21)
• InChI Key： ZXTQBJSOXBDTSR-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1C=CC(=CC=1)OC)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.088
• Monoisotopic Mass: 301.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.5Ų

2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide Security Information

• Storage Condition：(BD509027)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide

Introduction to 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide (CAS No. 91759-66-9)

2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 91759-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazinecarbothioamide class, a structural motif known for its versatile applications in drug discovery and development. The presence of both the 4-methoxybenzoyl and phenylhydrazinecarbothioamide functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The 4-methoxybenzoyl moiety, characterized by its electron-donating methoxy group attached to a benzoyl group, contributes to the compound's overall reactivity and electronic distribution. This feature is particularly relevant in designing molecules with specific interactions with biological targets, such as enzymes or receptors. Meanwhile, the phenylhydrazinecarbothioamide segment introduces a hydrazinecarbothioamide core, which is recognized for its role in various biochemical pathways and has been explored in the development of bioactive molecules. The combination of these structural elements suggests that 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide may exhibit properties suitable for applications in modulating biological processes.

In recent years, there has been growing interest in hydrazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that hydrazinecarbothioamides can serve as key intermediates in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The 4-methoxybenzoyl group, in particular, has been investigated for its potential in enhancing the solubility and bioavailability of drug candidates, making it a desirable feature in medicinal chemistry. Furthermore, the thioamide functionality is known to participate in various chemical reactions, including nucleophilic additions and condensations, which are crucial for constructing complex molecular architectures.

Current research efforts are focused on leveraging compounds like 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide to develop novel therapeutic agents. One area of interest is its potential application in anti-inflammatory and analgesic therapies. The structural features of this compound suggest that it may interact with inflammatory pathways by modulating key enzymes or signaling molecules. Additionally, its hydrazinecarbothioamide core has been associated with activities against certain infectious diseases, making it a promising candidate for further investigation in antimicrobial research.

The synthesis of 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the 4-methoxybenzoyl group typically requires methylation reactions or direct functionalization of the benzene ring, while the construction of the hydrazinecarbothioamide moiety involves condensation reactions between appropriate precursors. These synthetic strategies underscore the compound's versatility as a building block in pharmaceutical chemistry.

From a computational chemistry perspective, molecular modeling studies have been employed to explore the binding interactions of 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide with biological targets. These studies have provided insights into how the compound's structural features influence its binding affinity and selectivity. For instance, the electron-rich nature of the 4-methoxybenzoyl group may facilitate interactions with positively charged residues in protein targets, while the hydrazinecarbothioamide core could engage in hydrogen bonding or coordinate with metal ions depending on the biological context.

The pharmacokinetic properties of 2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide are also under investigation to assess its potential as a drug candidate. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of a molecule's suitability for therapeutic use. Preliminary studies suggest that modifications to the 4-methoxybenzoyl group may enhance solubility while maintaining biological activity, thereby improving drug-like properties.

In conclusion,2-(4-Methoxybenzoyl)-N-phenylhydrazinecarbothioamide (CAS No. 91759-66-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the 4-methoxybenzoyl and hydrazinecarbothioamide moieties, make it a valuable intermediate for synthesizing bioactive molecules. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic profile, positioning it as a promising candidate for future therapeutic applications.